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Abstract
Tuberculosis remains a significant global health threat, driven by the emergence of multidrug-

resistant strains of Mycobacterium tuberculosis. This necessitates the discovery and

development of novel antitubercular agents with unique mechanisms of action. This technical

whitepaper details the discovery, synthesis, and biological evaluation of a promising candidate,

2-(((2-hydroxyphenyl)amino)methylene)-5,5-dimethylcyclohexane-1,3-dione, also known as

Antitubercular agent-30 or PAMCHD. This document provides a comprehensive overview of

its synthesis, in vitro efficacy against both replicating and non-replicating persistent

mycobacteria, and detailed experimental protocols for its characterization and evaluation.

Introduction: The Emergence of a New
Antitubercular Candidate
Antitubercular agent-30 (PAMCHD) was identified as a promising hit from a whole-cell based

phenotypic screening of a diverse library of small molecules against Mycobacterium

tuberculosis H37Rv.[1][2] This compound, a derivative of cyclohexane-1,3-dione, has

demonstrated significant in vitro activity, positioning it as a valuable lead for the development of

new anti-TB drugs.[1][3][4][5] Notably, PAMCHD exhibits both tuberculostatic and

tuberculocidal properties and maintains its efficacy against various drug-resistant clinical

isolates.[1][3][5][6]
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Synthesis of Antitubercular Agent-30 (PAMCHD)
The synthesis of 2-(((2-hydroxyphenyl)amino)methylene)-5,5-dimethylcyclohexane-1,3-dione is

achieved through a straightforward and efficient one-pot condensation reaction.[7]

Synthetic Scheme
The reaction involves the condensation of 5,5-dimethylcyclohexane-1,3-dione (also known as

dimedone) with 2-aminophenol in the presence of triethyl orthoformate, which acts as both a

reactant and a dehydrating agent.[7]
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Reactants

Process Product

5,5-dimethylcyclohexane-1,3-dione

Reflux2-Aminophenol

Triethyl Orthoformate

2-(((2-hydroxyphenyl)amino)methylene)-
5,5-dimethylcyclohexane-1,3-dione
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Minimum Inhibitory Concentration (MIC) Assay

Minimum Bactericidal Concentration (MBC) Assay

Prepare serial two-fold dilutions of PAMCHD in a 96-well plate.

Inoculate wells with a standardized
 M. tuberculosis suspension.

Incubate plates at 37°C for 7-14 days.

Determine the lowest concentration
 that inhibits visible growth.

Take aliquots from wells with no visible growth (from MIC assay).

Proceeds from MIC results

Spot-plate aliquots onto Middlebrook 7H11 agar.

Incubate agar plates at 37°C for 3-4 weeks.

Determine the lowest concentration causing ≥99.9% reduction in CFU.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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